Cas no 2228504-74-1 (tert-butyl N-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228504-74-1
• MF: C₁₇H₂₉N₃O₃
• MW: 323.430464506149
• CID: 6233493
• PubChem ID: 165977634
• Update Time: 2025-09-28

tert-butyl N-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate
• EN300-1884159
• 2228504-74-1
• tert-butyl N-[2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate

• Inchi： 1S/C17H29N3O3/c1-15(2,3)12-10-13(20(9)18-12)17(7,11-21)19(8)14(22)23-16(4,5)6/h10-11H,1-9H3
• InChI Key： NCKXSXDUZHGBRF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C(C=O)(C)C1=CC(C(C)(C)C)=NN1C)=O

Computed Properties

• Exact Mass: 323.22089180g/mol
• Monoisotopic Mass: 323.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate

Introduction to tert-butyl N-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate and Its Applications in Modern Chemical Biology

Tert-butyl N-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate, with the CAS number 2228504-74-1, represents a significant compound in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug development and biochemical studies. The molecular framework of this compound incorporates a tert-butyl group, a pyrazole ring, and a methylcarbamate moiety, each contributing to its unique chemical properties and biological activities.

The tert-butyl group is a well-known substituent in organic chemistry, providing steric hindrance and enhancing the lipophilicity of molecules. This feature is particularly valuable in pharmaceutical applications, where such modifications can improve drug solubility and membrane permeability. The presence of the pyrazole ring further enriches the compound's structural diversity, as pyrazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have highlighted the role of pyrazole derivatives in modulating enzyme activity and receptor binding, making them attractive candidates for therapeutic intervention.

The methylcarbamate moiety adds another layer of functionality to the compound, enabling it to participate in various biochemical reactions. This group is often employed in the synthesis of carbamates, which are widely used as intermediates in pharmaceuticals due to their reactivity and versatility. The combination of these structural elements makes tert-butyl N-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate a promising candidate for further exploration in medicinal chemistry.

Recent advancements in chemical biology have underscored the importance of understanding the interactions between small molecules and biological targets. The compound's unique structure suggests potential applications in modulating protein-protein interactions, enzyme inhibition, and signal transduction pathways. For instance, studies have shown that pyrazole derivatives can interact with various enzymes and receptors, leading to therapeutic effects. The tert-butyl group may enhance binding affinity by occupying hydrophobic pockets, while the methylcarbamate moiety could serve as a hinge region for docking onto biological targets.

In the context of drug development, this compound could serve as a lead molecule for designing novel therapeutics. Its structural features allow for modifications that can fine-tune its biological activity, solubility, and pharmacokinetic properties. The growing interest in structure-based drug design has made compounds like this one invaluable for researchers aiming to develop targeted therapies. By leveraging computational methods such as molecular docking and virtual screening, scientists can rapidly identify potential applications and optimize the compound's properties for specific therapeutic needs.

The synthesis of tert-butyl N-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, including transition metal catalysis and flow chemistry, can enhance yield and purity. These methods are particularly important in pharmaceutical research, where high-quality intermediates are essential for downstream applications. The compound's synthesis also highlights the importance of green chemistry principles, which aim to minimize waste and improve sustainability in chemical manufacturing.

From a biochemical perspective, this compound exhibits intriguing properties that warrant further investigation. The pyrazole ring is known to be a versatile scaffold for drug discovery, with numerous derivatives showing promise in preclinical studies. The methylcarbamate moiety, while less explored compared to other functional groups, offers unique opportunities for chemical modification. Researchers can exploit its reactivity to introduce additional substituents or link it to other bioactive molecules, creating hybrid compounds with enhanced therapeutic potential.

Future research directions may focus on exploring the pharmacological profile of this compound using cell-based assays and animal models. By evaluating its efficacy against specific disease targets, scientists can validate its potential as a lead compound or an intermediate for more advanced derivatives. Additionally, investigating its metabolic stability and toxicity profile will be crucial for assessing its suitability for clinical development. These studies will provide valuable insights into how structural modifications can influence biological activity and pharmacokinetic properties.

The integration of computational chemistry with experimental methods has revolutionized drug discovery in recent years. Advanced computational tools allow researchers to predict molecular interactions with high accuracy, reducing the time and cost associated with traditional screening methods. By combining these approaches with experimental validation, scientists can accelerate the development of novel therapeutics like those derived from tert-butyl N-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-ylyl)-1 oxopropan -2 yl-N-methyl carbamate.

In conclusion,tert-butyl N - 2 - ( 3 - tert - butyl - 1 - methyl - 1 H - pyrazol - 5 - yl ) - 1 oxopropan - 2 yl - N methyl carbamate ( CAS no . 2228504 - 74 - 1 ) represents a significant advancement in chemical biology and pharmaceutical research . Its unique structural features , combined with recent advancements in drug discovery technologies , make it a promising candidate for further exploration . By leveraging interdisciplinary approaches , researchers can unlock its full potential , contributing to the development of innovative therapeutics that address unmet medical needs .